Cas no 21178-14-3 (N,N'-Dimethyl-2,7-Diazapyrenium bistetrafluoroborate)

• Product Name: N,N'-Dimethyl-2,7-Diazapyrenium bistetrafluoroborate
• CAS No: 21178-14-3
• MF: C₁₆H₁₄B₂F₈N₂
• MW: 407.90499162674
• CID: 239584
• PubChem ID: 2762444
• Update Time: 2025-04-19

N,N'-Dimethyl-2,7-Diazapyrenium bistetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• N,N'-Dimethyl-2,7-diazapyreniumdifluoroborate
• N,N'-dimethyl-2,7-diazapyrene ditetrafluoroborate
• CS-0187933
• 21178-14-3
• 2,7-DIMETHYL-BENZO[LMN][3,8]PHENANTHROLINIUMBISTETRAFLUOROBORATE
• 6,13-dimethyl-6,13-diazoniatetracyclo[6.6.2.04,16.011,15]hexadeca-1(14),2,4,6,8(16),9,11(15),12-octaene;ditetrafluoroborate
• 6, 13-dimethyl-6, 13-diazoniatetracyclo[6.6.2.04, 16.011, 15]hexadeca-1(14), 2, 4, 6, 8(16), 9, 11(15), 12-octaene;ditetrafluoroborate
• FT-0629504
• 2,7-Dimethylbenzo[lmn][3,8]phenanthroline-2,7-diium tetrafluoroborate
• N,N'-Dimethyl-2,7-Diazapyrenium bistetrafluoroborate
• 2,7-Dimethylbenzo[lmn][3,8]phenanthroline-2,7-diiumtetrafluoroborate
• DTXSID00376217
• N,N'-Dimethyl-2,7-diazapyrenium difluoroborate
• 2,7-Dimethyl-benzo[lmn][3,8]phenanthrolinium bistetrafluoroborate
• DB-015554
• 6,13-dimethyl-6,13-diazatetracyclo[6.6.2.0?,(1)?.0(1)(1),(1)?]hexadeca-1(15),2,4,6,8(16),9,11,13-octaene-6,13-diium ditetrafluoroborate

• Inchi： 1S/C16H14N2.2BF4/c1-17-7-11-3-5-13-9-18(2)10-14-6-4-12(8-17)15(11)16(13)14;2*2-1(3,4)5/h3-10H,1-2H3;;/q+2;2*-1
• InChI Key： BWDBFPFEKXUMDM-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.F[B-](F)(F)F.[N+]1(C)C=C2C=CC3=C[N+](C)=CC4C=CC(C=1)=C2C=43

Computed Properties

• Exact Mass: 408.12200
• Monoisotopic Mass: 408.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 7.76000
• LogP: 4.83300